Cas no 20372-62-7 (Methyl 3,5-diamino-4-fluorobenzoate)

Methyl 3,5-diamino-4-fluorobenzoate structure
20372-62-7 structure
Product Name:Methyl 3,5-diamino-4-fluorobenzoate
CAS No:20372-62-7
MF:C8H9FN2O2
MW:184.167665243149
CID:1396805
Update Time:2024-08-16

Methyl 3,5-diamino-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,5-diamino-4-fluorobenzoate
    • CTK4A9741
    • AG-D-37701
    • PC6924
    • CK1100
    • methyl 4-fluoro-3,5-diaminobenzoate
    • 5-Fluoro-2-(methoxycarbonyl)-4-nitrotoluene
    • AKOS015995475
    • AS00097
    • SureCN471041
    • CTK4A9741; AG-D-37701; PC6924; CK1100; methyl 4-fluoro-3,5-diaminobenzoate; 5-Fluoro-2-(methoxycarbonyl)-4-nitrotoluene; AKOS015995475; AS00097; SureCN471041;
    • Benzoic acid, 3,5-diamino-4-fluoro-, methyl ester
    • Inchi: 1S/C8H9FN2O2/c1-13-8(12)4-2-5(10)7(9)6(11)3-4/h2-3H,10-11H2,1H3
    • InChI Key: BGGDNKZKVVBGJD-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC(N)=C(F)C(N)=C1

Computed Properties

  • Exact Mass: 184.06487

Experimental Properties

  • Density: 1.353±0.06 g/cm3(Predicted)
  • Boiling Point: 355.3±37.0 °C(Predicted)
  • PSA: 78.34
  • pka: 2.35±0.10(Predicted)
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